Cas no 2171931-22-7 (octahydro-2-benzothiophene-4-thiol)

• Product Name: octahydro-2-benzothiophene-4-thiol
• CAS No: 2171931-22-7
• MF: C₈H₁₄S₂
• MW: 174.326759815216
• CID: 6197324
• PubChem ID: 165518889
• Update Time: 2025-08-05

octahydro-2-benzothiophene-4-thiol Chemical and Physical Properties

Names and Identifiers

• octahydro-2-benzothiophene-4-thiol
• EN300-1288210
• 2171931-22-7

• Inchi： 1S/C8H14S2/c9-8-3-1-2-6-4-10-5-7(6)8/h6-9H,1-5H2
• InChI Key： YXUILOVNPJYZMW-UHFFFAOYSA-N
• SMILES： S1CC2CCCC(C2C1)S

Computed Properties

• Exact Mass: 174.05369279g/mol
• Monoisotopic Mass: 174.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on octahydro-2-benzothiophene-4-thiol

Octahydro-2-Benzothiophene-4-Thiol: A Comprehensive Overview

Octahydro-2-benzothiophene-4-thiol, identified by the CAS number 2171931-22-7, is a unique organic compound belonging to the class of thiophene derivatives. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential applications in various fields, including materials science and pharmaceutical research. The structure of octahydro-2-benzothiophene-4-thiol consists of a benzothiophene framework with a thiol group (-SH) attached at the 4-position, making it a valuable organosulfur compound.

The synthesis of octahydro-2-benzothiophene-4-thiol involves a multi-step process that typically begins with the preparation of benzothiophene derivatives. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels, making this compound more accessible for research and industrial applications. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as coupling reactions or reductions, which are critical in constructing the octahydro framework.

In terms of physical properties, octahydro-2-benzothiophene-4-thiol exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents like dichloromethane and ethyl acetate. Its thiol group imparts nucleophilic character, enabling it to participate in various chemical reactions, such as nucleophilic substitutions or additions. This reactivity makes it a versatile building block in organic synthesis.

The application of octahydro-2-benzothiophene-4-thiol extends into the realm of materials science, where it serves as a precursor for the synthesis of advanced materials with tailored properties. For instance, researchers have explored its use in constructing self-assembled monolayers (SAMs) on surfaces, which are essential for creating functional surfaces with specific wetting or catalytic properties. The thiol group's ability to form strong bonds with metal surfaces makes it particularly useful in this context.

In the pharmaceutical industry, octahydro-2-benzothiophene-4-thiol has shown promise as a potential drug candidate due to its sulfur-containing framework, which is often associated with bioactivity. Recent studies have investigated its anti-inflammatory and antioxidant properties, suggesting its potential role in treating conditions such as neurodegenerative diseases or cardiovascular disorders. Additionally, its ability to modulate enzyme activity makes it an interesting lead compound for drug discovery.

The latest research on octahydro-2-benzothiophene-4-thiol has focused on understanding its electronic properties and reactivity at the molecular level. By employing advanced computational techniques, such as density functional theory (DFT), scientists have gained insights into the compound's electronic structure and bonding characteristics. These findings have paved the way for designing new synthetic routes and optimizing its performance in various applications.

In conclusion, octahydro-2-benzothiophene-4-thiol, with its unique chemical structure and versatile reactivity, continues to be a focal point in both academic and industrial research. Its potential applications span across multiple disciplines, from materials science to pharmacology, making it a valuable compound for future innovations.